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Compound of Interest

Compound Name: Dapagliflozin propanediol hydrate

Cat. No.: B8033639

Essential Safety and Handling Guide for
Dapaglifiozin Propanediol Hydrate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for laboratory professionals handling Dapagliflozin propanediol hydrate.
Adherence to these guidelines is critical for ensuring personal safety and maintaining a secure
laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)

Dapagliflozin propanediol hydrate is classified as harmful if swallowed, causing skin
irritation, serious eye irritation, and may cause respiratory irritation.[1] Therefore, stringent
adherence to PPE protocols is mandatory.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specification

Rationale

Eye/Face Protection

Safety goggles with side-
shields or a full-face shield.[1]

[2]

Protects against splashes and
airborne particles that can
cause serious eye irritation. An
emergency eyewash station

should be readily accessible.

[1]3]

Hand Protection

Chemically resistant gloves
(e.g., nitrile). Consider double

gloving.

Prevents skin contact which
can cause irritation.[1] Gloves
should be inspected before
use and disposed of properly

after handling the material.[2]

[4]

Skin and Body Protection

Impervious laboratory coat or
clothing.[1][2]

Provides a barrier against

accidental skin exposure.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended,
especially where dust or

aerosols may be generated.[1]

[5]

Minimizes the risk of
respiratory tract irritation from

inhalation of the compound.[1]

Occupational Exposure Limits

While some sources indicate no established occupational exposure limit values, it is best

practice to handle Dapagliflozin propanediol hydrate with a high degree of caution.[1][2][5]

One source suggests a time-weighted average (TWA) exposure limit.

Table 2: Occupational Exposure Limit

Parameter

Value

Source

Time-Weighted Average (TWA)

0.01 mg/m3
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Operational and Disposal Plans
Step-by-Step Handling Protocol

» Preparation: Before handling, ensure all necessary PPE is correctly worn. Work in a well-
ventilated area, preferably within a laboratory fume hood.[1][6]

» Weighing and Transfer: Handle the compound carefully to avoid the formation of dust and
aerosols.[1] Use appropriate tools for transfer.

e Solution Preparation: When dissolving the compound, add it to the solvent slowly to prevent
splashing.

» Post-Handling: After handling, wash hands and other exposed skin areas thoroughly with
soap and water.[1] Do not eat, drink, or smoke in the work area.[1]

o Storage: Store Dapagliflozin propanediol hydrate in a tightly sealed container in a cool,
dry, and well-ventilated area.[1][3][4] The recommended storage temperature is between
-20°C and 4°C, potentially with a desiccant.[1][4] The substance should be stored in a
locked-up, secure location.[1][6]

Disposal Plan

Proper disposal of Dapagliflozin propanediol hydrate and its contaminated materials is
crucial to prevent environmental contamination and ensure regulatory compliance.

e Unused Material: Surplus and non-recyclable solutions should be offered to a licensed
disposal company.[4]

« Contaminated Materials: All contaminated materials, including gloves, lab coats, and
absorbent pads, should be collected in a designated, sealed hazardous waste container.

o Disposal Method: The preferred method of disposal is incineration in a licensed facility
equipped with an afterburner and scrubber.[2] All disposal activities must be in accordance
with local, state, and federal regulations.[1][6]

Emergency Procedures
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First Aid Measures

Table 3: First Aid Procedures

Exposure Route Action

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) o
clothing and shoes. Seek medical attention if

irritation persists.[1]

Move the person to fresh air. If breathing is
Inhalation difficult, provide oxygen or artificial respiration.

Seek immediate medical attention.[1]

Do NOT induce vomiting. Wash out the mouth

) with water. Never give anything by mouth to an
Ingestion . . . .

unconscious person. Seek immediate medical

attention.[1]

Chemical Spill Response Workflow

The following diagram outlines the procedural flow for managing a spill of Dapagliflozin
propanediol hydrate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-10450A/Dapagliflozin-2S-1-2-propanediol-hydrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10450A/Dapagliflozin-2S-1-2-propanediol-hydrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10450A/Dapagliflozin-2S-1-2-propanediol-hydrate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-10450A/Dapagliflozin-2S-1-2-propanediol-hydrate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b8033639?utm_src=pdf-body
https://www.benchchem.com/product/b8033639?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8033639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Chemical Spill Response Workflow for Dapagliflozin Propanediol Hydrate

Evacuate Immediate Area

Alert Supervisor and
Safety Officer

Don Full PPE

Contain the Spill with
Absorbent Material

Clean Up Spill Using
Appropriate Tools

Decontaminate the Area
(e.g., with alcohol)

Dispose of Contaminated
Waste in Accordance with
Disposal Plan

Complete Spill Report

End of Response

Click to download full resolution via product page

Caption: Workflow for a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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